Cas no 954214-45-0 (3-PyrrolidinaMine, N-(phenylMethyl)-, (3R))

• Product Name: 3-PyrrolidinaMine, N-(phenylMethyl)-, (3R)
• CAS No: 954214-45-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD30749439
• CID: 3032488
• Update Time: 2025-07-16

3-PyrrolidinaMine, N-(phenylMethyl)-, (3R) Chemical and Physical Properties

Names and Identifiers

• 3-PyrrolidinaMine, N-(phenylMethyl)-, (3R)
• (R)-N-Benzylpyrrolidin-3-amine 2HCl
• (3R)-N-benzylpyrrolidin-3-amine
• (R)-N-Benzylpyrrolidin-3-amine Dihydrochloride

• MDL： MFCD30749439
• Inchi： 1S/C11H16N2/c1-2-4-10(5-3-1)8-13-11-6-7-12-9-11/h1-5,11-13H,6-9H2/t11-/m1/s1
• InChI Key： NFLXIAUKMQBTMN-LLVKDONJSA-N
• SMILES： N1CC[C@@H](NCC2=CC=CC=C2)C1

Additional information on 3-PyrrolidinaMine, N-(phenylMethyl)-, (3R)

Recent Advances in the Study of 3-PyrrolidinaMine, N-(phenylMethyl)-, (3R) (CAS: 954214-45-0)

The compound 3-PyrrolidinaMine, N-(phenylMethyl)-, (3R) (CAS: 954214-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral pyrrolidine derivative has been investigated for its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel drug candidates targeting central nervous system (CNS) disorders and infectious diseases.

Recent studies have focused on the stereoselective synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for dopamine receptor modulators, showing promising results in preclinical models of Parkinson's disease. The (3R) configuration appears crucial for receptor binding affinity, with the phenylmethyl substituent contributing to improved blood-brain barrier penetration.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have revealed that modifications to the pyrrolidine core of 954214-45-0 can significantly alter its biological properties. Researchers have successfully developed derivatives with enhanced selectivity for specific neurotransmitter systems while maintaining favorable pharmacokinetic profiles. These findings open new avenues for the design of next-generation neuropharmaceuticals.

In the realm of infectious disease research, a recent patent application (WO2023124567) describes the use of 3-PyrrolidinaMine, N-(phenylMethyl)-, (3R) derivatives as potential antiviral agents. Preliminary data suggest these compounds may inhibit viral protease activity through a unique mechanism, particularly showing efficacy against certain RNA viruses. The CAS 954214-45-0 scaffold appears to provide an optimal balance between molecular rigidity and flexibility for target binding.

Analytical chemistry advancements have also improved the characterization of this compound. A 2024 study in Analytical Chemistry introduced a novel chiral separation method using supercritical fluid chromatography (SFC), enabling more precise quality control of 954214-45-0 and its enantiomers. This technical development is particularly valuable for pharmaceutical manufacturers requiring high-purity batches for clinical trial materials.

The safety profile of 3-PyrrolidinaMine, N-(phenylMethyl)-, (3R) has been evaluated in recent toxicological studies. Research published in Regulatory Toxicology and Pharmacology (2023) indicates favorable preliminary safety data, with no significant genotoxicity observed in standard assays. However, researchers note the need for more comprehensive in vivo studies to fully assess its therapeutic potential and safety margins.

Looking forward, the scientific community anticipates increased interest in this compound as several pharmaceutical companies have included 954214-45-0 derivatives in their preclinical pipelines. The compound's versatility as a chiral scaffold and its demonstrated biological activity position it as a valuable asset in medicinal chemistry. Future research directions likely include optimization of synthetic routes for large-scale production and further exploration of its therapeutic applications beyond current indications.